Cas no 101916-65-8 (Propane, 1,2-dibromo-, (2S)- (9CI))

• Product Name: Propane, 1,2-dibromo-, (2S)- (9CI)
• CAS No: 101916-65-8
• MF: C₃H₆Br₂
• MW: 201.887739658356
• CID: 4524415
• PubChem ID: 642201
• Update Time: 2025-08-03

Propane, 1,2-dibromo-, (2S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propane, 1,2-dibromo-, (2S)- (9CI)
• 101916-65-8

• Inchi： 1S/C3H6Br2/c1-3(5)2-4/h3H,2H2,1H3/t3-/m0/s1
• InChI Key： XFNJYAKDBJUJAJ-VKHMYHEASA-N
• SMILES： C(Br)[C@@H](Br)C

Computed Properties

• Exact Mass: 201.88158g/mol
• Monoisotopic Mass: 199.88363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 20.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 201.89g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.94 at 68 °F (NTP, 1992)
• Melting Point: -67.4 °F (NTP, 1992)
• Boiling Point: 284 to 288 °F at 760 mm Hg (NTP, 1992)
• Flash Point: Flash point: <-75 °C
• Solubility: In water, 1.43X10+3 mg/L at 25 °C
• LogP: log Kow = 2.43 (est)
• Refractive Index: Index of refraction = 1.5203 at 20 °C/D
• Vapor Pressure: 7.84 mm Hg at 25 °C